Cas no 1806520-73-9 (Methyl 2-chloro-6-propionylbenzoate)

• Product Name: Methyl 2-chloro-6-propionylbenzoate
• CAS No: 1806520-73-9
• MF: C₁₁H₁₁ClO₃
• MW: 226.656242609024
• CID: 4950536
• Update Time: 2025-05-25

Methyl 2-chloro-6-propionylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-6-propionylbenzoate

• Inchi： 1S/C11H11ClO3/c1-3-9(13)7-5-4-6-8(12)10(7)11(14)15-2/h4-6H,3H2,1-2H3
• InChI Key： FVUZYIURDWXUOG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(CC)=O)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 252
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-chloro-6-propionylbenzoate

Methyl 2-chloro-6-propionylbenzoate (CAS No. 1806520-73-9): A Comprehensive Overview in Modern Chemical Biology

Methyl 2-chloro-6-propionylbenzoate (CAS No. 1806520-73-9) is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its chloro and propionyl substituents on a benzoate backbone, exhibits a range of potential applications in pharmaceutical research, agrochemical development, and material science. The detailed exploration of its chemical characteristics, synthesis methods, and emerging applications provides a valuable resource for researchers and industry professionals.

The molecular structure of Methyl 2-chloro-6-propionylbenzoate consists of a benzoic acid derivative with a propionyl group attached at the 6-position and a chlorine atom at the 2-position. This arrangement imparts distinct reactivity and binding capabilities, making it a versatile intermediate in organic synthesis. The presence of the chloro group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the propionyl moiety contributes to hydrogen bonding interactions, which are crucial in drug design and material functionalization.

In recent years, the compound has been extensively studied for its role in developing novel therapeutic agents. Researchers have leveraged its structural features to create derivatives with enhanced bioactivity. For instance, modifications at the propionyl position have been explored to improve solubility and metabolic stability, key factors in drug formulation. Additionally, the chloro group has been utilized as a handle for further functionalization, enabling the synthesis of complex molecules with targeted biological effects.

One of the most compelling applications of Methyl 2-chloro-6-propionylbenzoate is in the realm of agrochemicals. Its derivatives have shown promise as intermediates in the synthesis of pesticides and herbicides. The compound's ability to interact with biological targets at multiple sites makes it an excellent candidate for designing molecules that exhibit broad-spectrum activity against pests while minimizing environmental impact. Recent studies have highlighted its potential in developing next-generation agrochemicals that are more efficient and sustainable.

The synthesis of Methyl 2-chloro-6-propionylbenzoate involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include chlorination of methyl 6-formylbenzoate followed by propionylation, or direct esterification of 2-chlorobenzoic acid with propionic acid derivatives. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have also been employed to optimize yield and purity. These synthetic strategies underscore the compound's importance as a building block in fine chemical manufacturing.

From a material science perspective, Methyl 2-chloro-6-propionylbenzoate has been investigated for its potential use in polymer modification and functional coatings. Its aromatic structure and reactive sites allow it to integrate into polymer matrices, enhancing thermal stability and mechanical strength. Furthermore, its ability to form hydrogen bonds makes it suitable for developing adhesives and coatings with improved durability and chemical resistance. These applications highlight the compound's versatility beyond traditional pharmaceuticals.

The safety profile of Methyl 2-chloro-6-propionylbenzoate is another critical aspect that warrants thorough examination. While it is not classified as a hazardous substance under standard regulatory frameworks, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended during handling due to its potential skin and eye irritation risks. Storage conditions should also be optimized to prevent degradation, typically involving cool, dry environments away from direct sunlight.

In conclusion, Methyl 2-chloro-6-propionylbenzoate (CAS No. 1806520-73-9) represents a fascinating compound with diverse applications across multiple industries. Its unique structural features make it invaluable for drug discovery, agrochemical innovation, and advanced materials development. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to play an increasingly significant role in modern chemical biology.